1-{3-[(4-methylphenyl)thio]propyl}-1H-imidazole hydrochloride

• IUPAC Name: 1-[3-(4-methylphenyl)sulfanylpropyl]imidazole;hydrochloride
• InChI: InChI=1S/C13H16N2S.ClH/c1-12-3-5-13(6-4-12)16-10-2-8-15-9-7-14-11-15;/h3-7,9,11H,2,8,10H2,1H3;1H
• InChI Key: YGNCFBBROAIBTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCCCN2C=CN=C2.Cl
• Molecular Formula: C13H17ClN2S
• Molecular Weight: 268.81 g/mol

Description

1-{3-[(4-methylphenyl)thio]propyl}-1H-imidazole hydrochloride is a chemical compound that has been widely used in scientific research. This compound is commonly referred to as MRS2179 and is a selective antagonist of the P2Y1 receptor. The P2Y1 receptor is a type of purinergic receptor that is involved in various physiological processes, including platelet aggregation, vasoconstriction, and neurotransmission.

Mechanism of Action

MRS2179 acts as a selective antagonist of the P2Y1 receptor. The P2Y1 receptor is a G protein-coupled receptor that is activated by ATP and ADP. The activation of the P2Y1 receptor leads to the activation of various intracellular signaling pathways, including the phospholipase C pathway and the Rho kinase pathway. MRS2179 blocks the activation of the P2Y1 receptor, thereby inhibiting the downstream signaling pathways.
Biochemical and Physiological Effects:
MRS2179 has several biochemical and physiological effects. One of the major effects of MRS2179 is the inhibition of platelet aggregation. Platelet aggregation is a complex process that involves the activation of platelets and their aggregation to form a clot. MRS2179 has been shown to inhibit platelet aggregation by blocking the P2Y1 receptor.
Another important effect of MRS2179 is the inhibition of vasoconstriction. Vasoconstriction is the narrowing of blood vessels, which can lead to hypertension and other cardiovascular diseases. MRS2179 has been shown to inhibit vasoconstriction by blocking the P2Y1 receptor.

Advantages and Limitations for Lab Experiments

One of the major advantages of using MRS2179 in lab experiments is its high selectivity for the P2Y1 receptor. MRS2179 has been shown to be a highly selective antagonist of the P2Y1 receptor, with little or no activity against other purinergic receptors. This high selectivity makes MRS2179 an ideal tool for studying the P2Y1 receptor and its role in various physiological processes.
One of the limitations of using MRS2179 in lab experiments is its hydrophilic nature. MRS2179 is a hydrophilic compound, which makes it difficult to penetrate cell membranes and reach intracellular targets. This limitation can be overcome by using alternative delivery methods, such as liposomes or nanoparticles.

Future Directions

There are several future directions for the study of MRS2179 and the P2Y1 receptor. One of the major areas of research is the development of novel P2Y1 receptor antagonists with improved selectivity and potency. Another area of research is the investigation of the role of the P2Y1 receptor in various diseases, such as cardiovascular diseases and cancer. The development of selective P2Y1 receptor antagonists may have therapeutic potential in the treatment of these diseases.
Conclusion:
In conclusion, MRS2179 is a selective antagonist of the P2Y1 receptor that has been widely used in scientific research. The synthesis of MRS2179 has been optimized to produce high yields and purity. MRS2179 has several scientific research applications, including the study of platelet aggregation and vasoconstriction. MRS2179 acts by blocking the activation of the P2Y1 receptor, thereby inhibiting downstream signaling pathways. MRS2179 has several advantages and limitations for lab experiments, and there are several future directions for the study of MRS2179 and the P2Y1 receptor.

Scientific Research Applications

MRS2179 has been widely used in scientific research to study the P2Y1 receptor and its role in various physiological processes. One of the major applications of MRS2179 is in the field of platelet aggregation. Platelet aggregation is a complex process that involves the activation of platelets and their aggregation to form a clot. MRS2179 has been shown to inhibit platelet aggregation by blocking the P2Y1 receptor.
Another important application of MRS2179 is in the study of vasoconstriction. Vasoconstriction is the narrowing of blood vessels, which can lead to hypertension and other cardiovascular diseases. MRS2179 has been shown to inhibit vasoconstriction by blocking the P2Y1 receptor.